molecular formula C13H12Cl2N2O2S B604227 4,5-dichloro-2-methyl-N-(3-pyridinylmethyl)benzenesulfonamide CAS No. 1206106-21-9

4,5-dichloro-2-methyl-N-(3-pyridinylmethyl)benzenesulfonamide

Cat. No.: B604227
CAS No.: 1206106-21-9
M. Wt: 331.2g/mol
InChI Key: OKOWOMLKODMJRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-Dichloro-2-methyl-3(2H)-pyridazinone is a chemical compound with the empirical formula C5H4Cl2N2O . It is used in the synthesis of 4-amino-3(2H)-pyridazinones and 5-amino-3(2H)-pyridazinones via reaction with N-benzylaminoethanol .


Molecular Structure Analysis

The InChI code for 4,5-Dichloro-2-methyl-3(2H)-pyridazinone is 1S/C5H4Cl2N2O/c1-9-5(10)4(7)3(6)2-8-9/h2H,1H3 . This can be used to generate a 3D structure of the molecule.


Chemical Reactions Analysis

4,5-Dichloro-2-methyl-3(2H)-pyridazinone can be used in the synthesis of 4-amino-3(2H)-pyridazinones and 5-amino-3(2H)-pyridazinones . The specific chemical reactions involving “4,5-dichloro-2-methyl-N-(3-pyridinylmethyl)benzenesulfonamide” are not available in the sources I found.


Physical And Chemical Properties Analysis

4,5-Dichloro-2-methyl-3(2H)-pyridazinone is a solid with a melting point of 87-91 °C . It has a molecular weight of 179.00 .

Safety and Hazards

4,5-Dichloro-2-methyl-3(2H)-pyridazinone is classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2 - Skin Sens. 1 - STOT SE 3 . It is toxic if swallowed, causes skin irritation, may cause an allergic skin reaction, and causes serious eye irritation .

Properties

IUPAC Name

4,5-dichloro-2-methyl-N-(pyridin-3-ylmethyl)benzenesulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12Cl2N2O2S/c1-9-5-11(14)12(15)6-13(9)20(18,19)17-8-10-3-2-4-16-7-10/h2-7,17H,8H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OKOWOMLKODMJRB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1S(=O)(=O)NCC2=CN=CC=C2)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12Cl2N2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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